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Compound of Interest

Compound Name: CD80-IN-3

Cat. No.: B3052932 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for CD80-IN-3 is publicly available. The

following guidance is based on established best practices for the handling and disposal of

potent, non-hazardous small molecule inhibitors in a laboratory setting. Researchers must

consult their institution's Environmental Health and Safety (EHS) department for specific

disposal protocols and comply with all local, state, and federal regulations.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals to ensure a safe laboratory environment during the disposal of

CD80-IN-3.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to handle CD80-IN-3 with care to

minimize exposure.[1] Based on general safety protocols for potent chemical compounds, the

following personal protective equipment (PPE) is recommended.

Data Presentation: Recommended Personal
Protective Equipment (PPE)
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work

- Safety glasses with side

shields- Laboratory coat-

Closed-toe shoes

- Nitrile gloves

Handling of Powders/Solids

- Full-face respirator with

appropriate cartridges-

Chemical-resistant coveralls or

suit- Double-gloving (e.g.,

nitrile or neoprene)

- Chemical-resistant apron-

Head covering- Chemical-

resistant boots or shoe covers

Handling of Liquids/Solutions

- Chemical splash goggles or

face shield- Chemical-resistant

gloves (e.g., butyl rubber,

Viton®)- Chemical-resistant

apron over lab coat

- Elbow-length gloves for

mixing and loading

Equipment Cleaning &

Decontamination

- Chemical splash goggles or

face shield- Heavy-duty,

chemical-resistant gloves-

Waterproof or chemical-

resistant apron

- Respirator (if aerosols or

vapors are generated)

Note: Always consult the manufacturer's instructions for the proper use, cleaning, and

maintenance of PPE.[1]

Experimental Protocol: Step-by-Step Disposal of
CD80-IN-3
The disposal of CD80-IN-3 should be managed as a hazardous chemical waste.[2] Under no

circumstances should it be disposed of down the drain or in regular trash.[3]

1. Waste Segregation and Collection:

Identify and Segregate: Properly identify and segregate all waste streams containing CD80-
IN-3. This includes pure, unused compounds, contaminated labware (e.g., pipette tips, vials,
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gloves), and solutions.[4]

Designated Waste Container: Collect all CD80-IN-3 waste in a designated, leak-proof, and

clearly labeled hazardous waste container.[5] The container must be chemically compatible

with the waste.[6] The original container is often a suitable choice for waste storage.[2]

2. Labeling and Storage:

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "CD80-IN-3," its concentration, and the start date of accumulation.[4]

Storage: Store the hazardous waste container in a designated, well-ventilated satellite

accumulation area within the laboratory.[7] Ensure that the waste is segregated from

incompatible materials to prevent adverse chemical reactions.[6] Use secondary

containment for all liquid hazardous waste.[3]

3. Disposal of Empty Containers:

Rinsing: Thoroughly empty the original CD80-IN-3 container. The first rinse of the container

with a suitable solvent (e.g., ethanol or DMSO, depending on the compound's solubility)

must be collected and disposed of as hazardous waste.[2] For highly potent or toxic

chemicals, it is best practice to collect the first three rinses.[2]

Container Disposal: After rinsing and air-drying, obliterate or remove the original label from

the container before disposing of it as regular solid waste, or as per your institution's

guidelines for rinsed glass or plastic.[3]

4. Request for Pickup:

Once the waste container is full, or as per your institution's policy, submit a waste collection

request to your institution's EHS office.[2] Do not let hazardous waste accumulate in the

laboratory for extended periods.[2]

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the safe handling and disposal of

CD80-IN-3.
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Preparation
- Designate handling area
- Ensure proper ventilation

- Assemble PPE and equipment
- Review safety protocols

Handling
- Wear appropriate PPE

- Minimize quantity handled
- Avoid aerosol generation

Decontamination
- Decontaminate work surfaces

- Clean reusable equipment
- Dispose of contaminated disposables as hazardous waste

Disposal
- Segregate hazardous waste

- Use labeled, sealed containers
- Store in designated area
- Arrange for EHS pickup

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Potent Compounds.
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Is the waste contaminated
with CD80-IN-3?

Collect in a designated
Hazardous Waste

container

Yes

Dispose of according to
standard laboratory procedures

for non-hazardous waste

No

Yes No

Label container with
'Hazardous Waste',

chemical name, and date

Store in a designated
satellite accumulation area

Arrange for pickup by
Environmental Health & Safety
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Caption: Decision-making process for the disposal of CD80-IN-3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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